Cas no 201809-20-3 (4-(5-Ethoxycarbonyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester)

• Product name: 4-(5-Ethoxycarbonyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester
• CAS No: 201809-20-3
• MF: C₁₇H₂₅N₃O₄
• MW: 335.398104429245
• MDL: MFCD06795923
• CID: 239168
• PubChem ID: 31537267

4-(5-Ethoxycarbonyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylicacid, 4-[5-(ethoxycarbonyl)-2-pyridinyl]-,1,1-dimethylethyl ester
• 4-(5-ETHOXYCARBONYL-PYRIDIN-2-YL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-butyl 4-(5-(ethoxycarbonyl)pyridin-2-yl)piperazine-1-carboxylate
• tert-butyl 4-(5-ethoxycarbonylpyridin-2-yl)piperazine-1-carboxylate
• AG-E-47688
• CTK4E3490
• SureCN2427846
• T6684356
• SCHEMBL2427846
• CS-0293506
• AKOS008103681
• 1-Piperazinecarboxylicacid,4-[5-(ethoxycarbonyl)-2-pyridinyl]-,1,1-dimethylethyl ester
• A920549
• 4-(5-ETHOXYCARBONYL-PYRIDIN-2-YL)-PIPERAZINE-1-CARBOXYLICACIDTERT-BUTYLESTER
• 1-Piperazinecarboxylic acid, 4-[5-(ethoxycarbonyl)-2-pyridinyl]-, 1,1-dimethylethyl ester
• AYCWMHWDFCCHLE-UHFFFAOYSA-N
• AS-11534
• 201809-20-3
• Z285716080
• DTXSID00652745
• tert-butyl4-(5-(ethoxycarbonyl)pyridin-2-yl)piperazine-1-carboxylate
• MFCD06795923
• tert-Butyl 4-[5-(ethoxycarbonyl)pyridin-2-yl]piperazine-1-carboxylate
• 4-(5-Ethoxycarbonyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester

• MDL： MFCD06795923
• Inchi： InChI=1S/C17H25N3O4/c1-5-23-15(21)13-6-7-14(18-12-13)19-8-10-20(11-9-19)16(22)24-17(2,3)4/h6-7,12H,5,8-11H2,1-4H3
• InChI Key： AYCWMHWDFCCHLE-UHFFFAOYSA-N
• SMILES： CCOC(C1C=CC(N2CCN(C(OC(C)(C)C)=O)CC2)=NC=1)=O

Computed Properties

• Exact Mass: 335.18500
• Monoisotopic Mass: 335.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 94-97°C
• Boiling Point: 470.7±45.0 °C at 760 mmHg
• PSA: 71.97000
• LogP: 2.31830
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-(5-Ethoxycarbonyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Additional information on 4-(5-Ethoxycarbonyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester

Introduction to 4-(5-Ethoxycarbonyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester (CAS No. 201809-20-3)

The compound 4-(5-Ethoxycarbonyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester, identified by its CAS number 201809-20-3, is a sophisticated organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of piperazine derivatives, which are well-known for their diverse biological activities and roles in drug design. The presence of a 5-Ethoxycarbonyl-pyridin-2-yl moiety and a tert-butyl ester group in its structure contributes to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

Recent advancements in medicinal chemistry have highlighted the importance of piperazine-based scaffolds in the development of novel therapeutic agents. Piperazines are characterized by their ability to interact with biological targets such as enzymes and receptors, often leading to potent pharmacological effects. The 4-(5-Ethoxycarbonyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester molecule, with its carefully designed structural features, has garnered attention for its potential applications in the synthesis of bioactive molecules.

In particular, the 5-Ethoxycarbonyl-pyridin-2-yl substituent introduces a carboxylate functionality that can participate in various chemical reactions, including condensation and coupling reactions, which are pivotal in drug synthesis. The tert-butyl ester group provides stability to the molecule while also serving as a handle for further functionalization. These structural elements make the compound a versatile building block for constructing more complex pharmacophores.

Current research in the field of drug discovery has demonstrated that modifications at the piperazine ring can significantly influence the biological activity of a molecule. The 4-(5-Ethoxycarbonyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester has been explored in several studies as a precursor for developing compounds with potential therapeutic benefits. For instance, it has been utilized in the synthesis of molecules targeting neurological disorders, where piperazine derivatives are known to exhibit efficacy.

The synthesis of this compound involves multi-step organic transformations, showcasing the expertise required in modern synthetic chemistry. The process typically begins with the preparation of key intermediates such as 5-Ethoxycarbonylpyridine and piperazine derivatives, which are then coupled through various reaction mechanisms including nucleophilic substitution and condensation reactions. The introduction of the tert-butyl ester group is achieved through esterification techniques, ensuring optimal yield and purity.

One of the most compelling aspects of 4-(5-Ethoxycarbonyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester is its role as a chiral building block. Chirality is a critical factor in pharmaceuticals, as enantiomers of a molecule can exhibit different biological activities. The compound's structure allows for stereochemical control during synthesis, enabling researchers to produce enantiomerically pure forms that are essential for drug development.

Recent studies have also explored the use of this compound in combinatorial chemistry approaches, where libraries of related molecules are generated to screen for bioactive compounds. The versatility of 4-(5-Ethoxycarbonyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester makes it an ideal candidate for such high-throughput screening campaigns. By varying different functional groups on its core structure, researchers can rapidly identify novel compounds with improved pharmacological profiles.

The pharmaceutical industry continues to invest heavily in developing new drugs based on piperazine derivatives due to their broad spectrum of biological activities. Compounds like 4-(5-Ethoxycarbonyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester are expected to play a crucial role in this ongoing effort. Their ability to modulate biological pathways makes them promising candidates for treating conditions ranging from infectious diseases to chronic disorders.

In conclusion, 4-(5-Ethoxycarbonyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester (CAS No. 201809-20-3) is a highly versatile and valuable compound in pharmaceutical research. Its unique structural features and reactivity make it an excellent intermediate for synthesizing bioactive molecules with potential therapeutic applications. As research in medicinal chemistry progresses, compounds like this will continue to be instrumental in the discovery and development of new drugs that address unmet medical needs.